Cas no 2375270-84-9 (2,2,2-Trifluoroacetic acid;2-(trifluoromethyl)-5-azaspiro[2.3]hexane)
2,2,2-Trifluoroacetic acid;2-(trifluoromethyl)-5-azaspiro[2.3]hexane Chemical and Physical Properties
Names and Identifiers
-
- 2375270-84-9
- EN300-7435899
- 2,2,2-Trifluoroacetic acid;2-(trifluoromethyl)-5-azaspiro[2.3]hexane
- 1-(trifluoromethyl)-5-azaspiro[2.3]hexane; trifluoroacetic acid
-
- Inchi: 1S/C6H8F3N.C2HF3O2/c7-6(8,9)4-1-5(4)2-10-3-5;3-2(4,5)1(6)7/h4,10H,1-3H2;(H,6,7)
- InChI Key: IKUVEUFEWHEZGG-UHFFFAOYSA-N
- SMILES: FC(C1CC21CNC2)(F)F.FC(C(=O)O)(F)F
Computed Properties
- Exact Mass: 265.05374750g/mol
- Monoisotopic Mass: 265.05374750g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 242
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3Ų
2,2,2-Trifluoroacetic acid;2-(trifluoromethyl)-5-azaspiro[2.3]hexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7435899-0.05g |
1-(trifluoromethyl)-5-azaspiro[2.3]hexane, trifluoroacetic acid |
2375270-84-9 | 95.0% | 0.05g |
$591.0 | 2025-03-11 | |
| Enamine | EN300-7435899-0.1g |
1-(trifluoromethyl)-5-azaspiro[2.3]hexane, trifluoroacetic acid |
2375270-84-9 | 95.0% | 0.1g |
$771.0 | 2025-03-11 | |
| Enamine | EN300-7435899-0.25g |
1-(trifluoromethyl)-5-azaspiro[2.3]hexane, trifluoroacetic acid |
2375270-84-9 | 95.0% | 0.25g |
$1099.0 | 2025-03-11 | |
| Enamine | EN300-7435899-0.5g |
1-(trifluoromethyl)-5-azaspiro[2.3]hexane, trifluoroacetic acid |
2375270-84-9 | 95.0% | 0.5g |
$1733.0 | 2025-03-11 | |
| Enamine | EN300-7435899-1.0g |
1-(trifluoromethyl)-5-azaspiro[2.3]hexane, trifluoroacetic acid |
2375270-84-9 | 95.0% | 1.0g |
$2221.0 | 2025-03-11 | |
| Enamine | EN300-7435899-2.5g |
1-(trifluoromethyl)-5-azaspiro[2.3]hexane, trifluoroacetic acid |
2375270-84-9 | 95.0% | 2.5g |
$4355.0 | 2025-03-11 | |
| Enamine | EN300-7435899-5.0g |
1-(trifluoromethyl)-5-azaspiro[2.3]hexane, trifluoroacetic acid |
2375270-84-9 | 95.0% | 5.0g |
$6441.0 | 2025-03-11 | |
| Enamine | EN300-7435899-10.0g |
1-(trifluoromethyl)-5-azaspiro[2.3]hexane, trifluoroacetic acid |
2375270-84-9 | 95.0% | 10.0g |
$9550.0 | 2025-03-11 | |
| Aaron | AR028IWU-50mg |
1-(trifluoromethyl)-5-azaspiro[2.3]hexane,trifluoroaceticacid |
2375270-84-9 | 95% | 50mg |
$838.00 | 2025-02-17 | |
| Aaron | AR028IWU-100mg |
1-(trifluoromethyl)-5-azaspiro[2.3]hexane,trifluoroaceticacid |
2375270-84-9 | 95% | 100mg |
$1086.00 | 2025-02-17 |
2,2,2-Trifluoroacetic acid;2-(trifluoromethyl)-5-azaspiro[2.3]hexane Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 2,2,2-Trifluoroacetic acid;2-(trifluoromethyl)-5-azaspiro[2.3]hexane
Introduction to 2,2,2-Trifluoroacetic acid; 2-(trifluoromethyl)-5-azaspiro[2.3]hexane (CAS No. 2375270-84-9)
The compound CAS No. 2375270-84-9, chemically identified as 2,2,2-Trifluoroacetic acid; 2-(trifluoromethyl)-5-azaspiro[2.3]hexane, represents a fascinating intersection of fluorinated heterocyclic chemistry and pharmaceutical innovation. This unique molecular structure, featuring a trifluoroacetic acid moiety linked to a spirocyclic framework containing an azabicyclohexane ring, has garnered significant attention in the scientific community due to its potential applications in drug discovery and material science.
In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds, owing to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. Among these, trifluoroacetic acid derivatives have been particularly studied for their ability to modulate biological pathways and serve as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The presence of a trifluoromethyl group further enhances the lipophilicity and metabolic resistance of molecules, making them attractive candidates for therapeutic development.
The spirocyclic core of 2-(trifluoromethyl)-5-azaspiro[2.3]hexane introduces an additional layer of complexity, providing a rigid scaffold that can be engineered to interact with biological targets with high specificity. Spirocyclic compounds are known for their structural stability and unique conformational preferences, which can be exploited to design molecules with improved pharmacological properties. The azabicyclohexane moiety, in particular, has been explored for its role in modulating enzyme inhibition and receptor binding, offering a promising avenue for the development of novel therapeutics.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of complex molecules like CAS No. 2375270-84-9 with greater accuracy. These tools have been instrumental in understanding the interactions between the trifluoroacetic acid group and biological targets, as well as in optimizing the spirocyclic framework for enhanced efficacy. For instance, studies have shown that the trifluoroacetic acid moiety can act as a hydrogen bond acceptor or donor, depending on its environment, thereby influencing the overall binding affinity of the molecule.
The synthesis of 2-(trifluoromethyl)-5-azaspiro[2.3]hexane presents both challenges and opportunities for synthetic chemists. The spirocyclic structure requires precise control over reaction conditions to ensure high yield and purity. However, recent methodologies involving transition metal-catalyzed reactions and asymmetric synthesis have made it possible to construct such complex molecules with increasing efficiency. These advances not only streamline the synthetic process but also open up new possibilities for functionalizing the molecule with additional pharmacophores.
In the realm of drug discovery, CAS No. 2375270-84-9 has shown promise as a lead compound for several therapeutic areas. For example, preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. The trifluoroacetic acid group can be modified to enhance solubility or bioavailability, while the spirocyclic core provides a scaffold for further derivatization to improve target specificity.
The role of fluorine atoms in medicinal chemistry cannot be overstated. Their presence can significantly alter the electronic properties of molecules, leading to changes in reactivity and binding interactions. In 2-(trifluoromethyl)-5-azaspiro[2.3]hexane, the trifluoromethyl group contributes to electron-withdrawing effects that can enhance binding affinity to biological targets. This feature has been exploited in the design of protease inhibitors and kinase inhibitors, where fluorinated analogs often exhibit superior potency compared to their non-fluorinated counterparts.
Moreover, the spirocyclic structure offers a unique opportunity for designing molecules with multiple binding sites or allosteric modulators. By strategically positioning functional groups around the spirocenter, researchers can create compounds that interact with multiple targets simultaneously or modulate existing binding interactions in novel ways. This approach has been particularly successful in developing antiviral agents and central nervous system (CNS) drugs, where precise targeting is crucial.
As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them more effectively. The compound CAS No. 2375270-84-9 exemplifies this trend by combining elements from different chemical classes into a single entity with multifaceted potential applications. Future research will likely focus on exploring its pharmacological properties further and developing it into a viable therapeutic agent.
The growing interest in fluorinated heterocycles underscores their importance as building blocks in modern drug discovery. The versatility of trifluoroacetic acid derivatives, coupled with the structural rigidity provided by spirocyclic frameworks like those found in CAS No. 2375270-84-9, offers chemists a rich palette of options for designing next-generation therapeutics. As computational methods improve and synthetic techniques mature, we can expect to see more innovative applications of these fascinating molecules emerge from both academic laboratories and pharmaceutical companies alike.
2375270-84-9 (2,2,2-Trifluoroacetic acid;2-(trifluoromethyl)-5-azaspiro[2.3]hexane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)